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Compound of Interest

Compound Name: 2,2-Dimethyl-3-octanone

CAS No.: 5340-64-7

Cat. No.: B1266652 Get Quote

An In-Depth Technical Guide to 2,2-Dimethyl-3-octanone: Structure, Synthesis, and

Spectroscopic Characterization

Abstract
This technical guide provides a comprehensive overview of 2,2-dimethyl-3-octanone, a

saturated ketone characterized by significant steric hindrance adjacent to its carbonyl group.

We will delve into its structural formula, including IUPAC nomenclature and key chemical

features. This guide will detail plausible synthetic methodologies, emphasizing the rationale

behind precursor selection and reaction mechanisms. Furthermore, a thorough analysis of its

expected spectroscopic signatures—¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS)—is presented to aid in its unambiguous identification. The document

concludes with essential safety and handling protocols, making it a vital resource for

researchers, chemists, and professionals in drug development and chemical synthesis.

Introduction to Aliphatic Ketones
Ketones are a fundamental class of organic compounds characterized by a carbonyl group

(C=O) where the carbonyl carbon is bonded to two other carbon atoms. This functional group

imparts a distinct polarity and reactivity to the molecule, making ketones crucial intermediates

and building blocks in organic synthesis. Their applications range from industrial solvents to

key precursors in the pharmaceutical and fragrance industries. The specific arrangement of

alkyl or aryl groups around the carbonyl function dictates the molecule's steric and electronic

properties, which in turn governs its reactivity. 2,2-Dimethyl-3-octanone serves as an

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1266652?utm_src=pdf-interest
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


excellent case study for understanding the impact of a sterically demanding group on the

chemical behavior of an aliphatic ketone.

The Structural Formula of 2,2-Dimethyl-3-octanone
IUPAC Nomenclature and Molecular Formula
The compound's structure is systematically named according to the International Union of Pure

and Applied Chemistry (IUPAC) rules.[1][2] The process involves:

Identifying the Parent Chain: The longest continuous carbon chain containing the carbonyl

group has eight carbons, making it an octane derivative.

Identifying the Principal Functional Group: The presence of a carbonyl group within the chain

designates the molecule as a ketone, leading to the suffix "-one".[3]

Numbering the Chain: The chain is numbered from the end that gives the carbonyl carbon

the lowest possible number. In this case, numbering from the right gives the carbonyl carbon

position 3.

Naming Substituents: Two methyl groups are attached to carbon 2. Combining these

elements, the IUPAC name is 2,2-dimethyloctan-3-one.[4]

The molecular formula is C₁₀H₂₀O, and its molecular weight is approximately 156.27 g/mol .[4]

[5]

2D Structural Representation
The 2D structure of the molecule clearly illustrates the connectivity of the atoms.

Caption: 2D Structure of 2,2-Dimethyl-3-octanone

Key Structural Features
The structure of 2,2-dimethyl-3-octanone is defined by two primary components:

The Carbonyl Group: Located at the C3 position, this functional group is the molecule's

primary site of reactivity for nucleophilic addition.
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The tert-Butyl Group: The 2,2-dimethylpropyl moiety, commonly known as a tert-butyl group,

is directly attached to the carbonyl carbon (an α-carbon). This bulky group creates significant

steric hindrance, which physically blocks the approach of reagents to both the α-carbon and

the adjacent carbonyl carbon. This feature dramatically reduces the reactivity compared to

less hindered ketones.

Synthesis of 2,2-Dimethyl-3-octanone
The synthesis of this ketone can be approached from several standard organic chemistry

pathways. The choice of method often depends on the availability of starting materials and the

desired scale of the reaction. The oxidation of a corresponding secondary alcohol is a highly

reliable and common method.[6][7]

Synthetic Route: Oxidation of 2,2-Dimethyl-3-octanol
The most direct route involves the oxidation of the secondary alcohol, 2,2-dimethyl-3-octanol. A

variety of oxidizing agents can accomplish this transformation.[8] For laboratory-scale

synthesis, reagents like Pyridinium chlorochromate (PCC) or a Swern oxidation are preferred

because they use mild conditions that minimize the risk of side reactions.[8][9] Stronger

oxidants like chromic acid are also effective.[6]

The causality for this choice is clear: oxidation of secondary alcohols is a high-yielding, robust

reaction that stops cleanly at the ketone stage, as further oxidation would require the cleavage

of a strong carbon-carbon bond, which is energetically unfavorable.[10]

2,2-Dimethyl-3-octanol
(Precursor)

2,2-Dimethyl-3-octanone
(Product)

 Oxidation 

Oxidizing Agent
(e.g., PCC, H₂CrO₄)

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2,2-Dimethyl-3-octanone
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Experimental Protocol: Oxidation with Chromic Acid
(Jones Oxidation)
This protocol describes a self-validating system where the disappearance of the starting

alcohol and the appearance of the ketone product can be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Materials:

2,2-Dimethyl-3-octanol

Acetone (anhydrous)

Jones Reagent (a solution of chromium trioxide in sulfuric acid)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ice bath

Procedure:

Reaction Setup: Dissolve 2,2-dimethyl-3-octanol in a volume of acetone and place the flask

in an ice bath to maintain a temperature of 0-5°C.

Addition of Oxidant: While stirring vigorously, add Jones reagent dropwise to the alcohol

solution. The reaction is exothermic, and the rate of addition should be controlled to keep the

temperature below 10°C. The solution will turn from orange-red to a cloudy green as the

Cr(VI) is reduced to Cr(III).

Reaction Monitoring: Monitor the reaction's progress using TLC. The disappearance of the

alcohol spot (higher polarity) and the appearance of the ketone spot (lower polarity) indicates

the reaction is proceeding.
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Quenching: Once the starting material is consumed, quench the reaction by adding

isopropanol until the orange color disappears completely, ensuring all excess oxidant is

consumed.

Workup: Dilute the mixture with water and extract the product into diethyl ether (3x).

Purification: Combine the organic layers and wash sequentially with water and saturated

sodium bicarbonate solution to remove any remaining acid. Dry the organic layer over

anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

Isolation: The crude product can be further purified by vacuum distillation to yield pure 2,2-
dimethyl-3-octanone.

Spectroscopic Characterization
The identity and purity of the synthesized 2,2-dimethyl-3-octanone are confirmed through a

combination of spectroscopic techniques. The predicted data below is based on the known

effects of its functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals. The nine protons of

the sterically hindered tert-butyl group will appear as a sharp singlet around δ 1.1 ppm due to

their equivalence and lack of adjacent protons. The α-methylene (CH₂) protons at C4 will be

deshielded by the carbonyl group and should appear as a triplet around δ 2.4 ppm. The

terminal methyl group of the pentyl chain (C8) will be a triplet around δ 0.9 ppm.

¹³C NMR: The carbon NMR will be highly informative. The carbonyl carbon (C3) will be the

most deshielded, appearing far downfield (>210 ppm). The quaternary carbon of the tert-

butyl group (C2) will also be distinct. The remaining carbons of the pentyl chain will appear in

the typical aliphatic region (δ 14-40 ppm).

Infrared (IR) Spectroscopy
The IR spectrum provides definitive evidence of the carbonyl group. A very strong, sharp

absorption peak is expected in the range of 1710-1720 cm⁻¹.[11][12] The presence of this peak
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and the absence of a broad O-H stretch (around 3300 cm⁻¹) from the starting alcohol confirm a

successful oxidation.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and gain structural information

from fragmentation patterns.

Molecular Ion: The molecular ion peak (M⁺) should be observed at m/z = 156.

Fragmentation: The most characteristic fragmentation pattern for this ketone is α-cleavage.

This involves the breaking of the bond between the carbonyl carbon and an adjacent carbon.

Cleavage on the side of the tert-butyl group is highly favored due to the formation of the very

stable tert-butyl cation. This will result in a prominent base peak at m/z = 57.[4] Another

significant peak from α-cleavage on the other side would be at m/z = 99 (loss of the pentyl

group).

Summary of Spectroscopic Data
Technique Expected Observation

¹H NMR
δ ~1.1 (s, 9H, -C(CH₃)₃), δ ~2.4 (t, 2H, -CO-

CH₂-), δ ~0.9 (t, 3H, chain -CH₃)

¹³C NMR
δ > 210 (C=O), Other distinct signals for the

quaternary carbon and the aliphatic chain.

IR
Strong, sharp peak at ~1715 cm⁻¹ (C=O

stretch).[11]

MS (EI)

Molecular Ion (M⁺) at m/z = 156. Base peak at

m/z = 57 corresponding to the [C(CH₃)₃]⁺

fragment. Other significant peaks at m/z = 99.[4]

Chemical Reactivity
The reactivity of 2,2-dimethyl-3-octanone is dominated by the steric hindrance of the tert-butyl

group.
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Nucleophilic Addition: While the carbonyl carbon is electrophilic, the approach of

nucleophiles is severely impeded. Reactions like Grignard addition or hydride reduction will

be significantly slower compared to less hindered ketones like 2-octanone.

α-Carbon Reactivity: The α-carbon (C2) bears no protons, so reactions involving enolate

formation at this position (e.g., aldol condensation, halogenation) are impossible. The other

α-carbon (C4) has protons, but enolate formation may still be sterically disfavored.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2,2-dimethyl-3-octanone is not widely available,

general precautions for handling similar aliphatic ketones should be strictly followed.[13]

Flammability: Ketones are generally flammable liquids. Keep away from heat, sparks, open

flames, and other ignition sources. Use in a well-ventilated area or a chemical fume hood.

[14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[15][16]

Handling: Avoid inhalation of vapors and contact with skin and eyes.[16] In case of contact,

rinse the affected area thoroughly with water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

oxidizing agents.[13]

Conclusion
2,2-Dimethyl-3-octanone is a structurally interesting ketone whose chemical properties are

largely dictated by the steric bulk of its α-tert-butyl group. Its synthesis is readily achievable

through standard methods like the oxidation of its corresponding secondary alcohol. The

unambiguous characterization of this molecule relies on a combination of NMR, IR, and MS,

which provide clear and predictable signatures, most notably the base peak at m/z = 57 in its

mass spectrum. Understanding the interplay between its structure and reactivity is essential for

its potential use as a specialized building block in complex organic synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Nomenclature_of_Aldehydes_and_Ketones
https://www.jove.com/science-education/v/12323/iupac-nomenclature-of-ketones
https://www.chemistrysteps.com/nomenclature-of-aldehydes-and-ketones/
https://www.chemistrysteps.com/nomenclature-of-aldehydes-and-ketones/
https://misuse.ncbi.nlm.nih.gov/error/abuse.shtml?orig_args=/compound/2_2-Dimethyl-3-octanone&orig_host=pubchem.ncbi.nlm.nih.gov
https://www.chemsynthesis.com/base/chemical-structure-33655.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.07%3A_Oxidation_of_Alcohols
https://www.organic-chemistry.org/synthesis/C2O/ketones/oxidationsalcohols.shtm
http://www.lscollege.ac.in/sites/default/files/e-content/Oxidation_of_secondary_alcohols_to_ketones.pdf
https://www.masterorganicchemistry.com/2015/05/06/alcohol-oxidation-strong-and-weak-oxidants/
https://www.youtube.com/watch?v=qwWPwvf8hDM
https://webbook.nist.gov/cgi/inchi?ID=C5340647&Mask=80
https://www.chegg.com/homework-help/questions-and-answers/ft-ir-spectra-measured-2-4-dimethyl-3-pentanone-2-4-dimethyl-3-pentanol-1-heptene-1-heptyn-q10552735
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_hexyl_ketone__2-octanone__280200_US-EN_SDS.pdf
https://datasheets.scbt.com/sc-238188.pdf
https://www.benchchem.com/product/b1266652#2-2-dimethyl-3-octanone-structural-formula
https://www.benchchem.com/product/b1266652#2-2-dimethyl-3-octanone-structural-formula
https://www.benchchem.com/product/b1266652#2-2-dimethyl-3-octanone-structural-formula
https://www.benchchem.com/product/b1266652#2-2-dimethyl-3-octanone-structural-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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